4-(2-Bromophenoxy)-1-methylpyrazolo[3,4-d]pyrimidine

• IUPAC Name: 4-(2-bromophenoxy)-1-methylpyrazolo[3,4-d]pyrimidine
• InChI: InChI=1S/C12H9BrN4O/c1-17-11-8(6-16-17)12(15-7-14-11)18-10-5-3-2-4-9(10)13/h2-7H,1H3
• InChI Key: DXQJDPJFIWHRTG-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=N1)C(=NC=N2)OC3=CC=CC=C3Br
• Molecular Formula: C12H9BrN4O
• Molecular Weight: 305.13 g/mol

Description

4-(2-Bromophenoxy)-1-methylpyrazolo[3,4-d]pyrimidine is a chemical compound that has been widely used in scientific research due to its unique properties. This compound is a pyrazolo[3,4-d]pyrimidine derivative that has the potential to be used as a therapeutic agent for various diseases.

Mechanism of Action

The mechanism of action of 4-(2-Bromophenoxy)-1-methylpyrazolo[3,4-d]pyrimidine is not fully understood. However, it has been shown to inhibit the activity of certain enzymes that are involved in cell growth and proliferation. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that this compound has a wide range of biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, induce apoptosis in cancer cells, and reduce inflammation. It has also been shown to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-(2-Bromophenoxy)-1-methylpyrazolo[3,4-d]pyrimidine in lab experiments is its potent anticancer properties. It has been shown to be effective against a wide range of cancer cell lines, making it a promising candidate for the development of novel chemotherapeutic agents. However, one of the limitations of using this compound is its potential toxicity. Further studies are needed to determine the safety and efficacy of this compound in humans.

Future Directions

There are several future directions for the study of 4-(2-Bromophenoxy)-1-methylpyrazolo[3,4-d]pyrimidine. One area of research is the development of novel chemotherapeutic agents that are based on this compound. Another area of research is the study of its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Additionally, further studies are needed to determine the safety and efficacy of this compound in humans.

Synthesis Methods

The synthesis of 4-(2-Bromophenoxy)-1-methylpyrazolo[3,4-d]pyrimidine can be achieved through a multistep process. The first step involves the reaction of 2-bromophenol with 1,3-dimethyl-2-nitrobenzene to form 2-(2-bromophenoxy)-1,3-dimethyl-5-nitrobenzene. The second step involves the reduction of the nitro group to an amino group using a reducing agent such as iron powder. The final step involves the reaction of the amino group with 2-chloropyrazine to form this compound.

Scientific Research Applications

4-(2-Bromophenoxy)-1-methylpyrazolo[3,4-d]pyrimidine has been extensively studied for its potential therapeutic applications. It has been shown to have anticancer properties and has been used in the development of novel chemotherapeutic agents. It has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.